Cas no 2229554-27-0 (4-amino-4-2-fluoro-5-(trifluoromethyl)phenylcyclohexan-1-ol)

• Product Name: 4-amino-4-2-fluoro-5-(trifluoromethyl)phenylcyclohexan-1-ol
• CAS No: 2229554-27-0
• MF: C₁₃H₁₅F₄NO
• MW: 277.257917642593
• CID: 6035822
• PubChem ID: 165679531
• Update Time: 2025-05-21

4-amino-4-2-fluoro-5-(trifluoromethyl)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-2-fluoro-5-(trifluoromethyl)phenylcyclohexan-1-ol
• 4-amino-4-[2-fluoro-5-(trifluoromethyl)phenyl]cyclohexan-1-ol
• 2229554-27-0
• EN300-1958102

• Inchi： 1S/C13H15F4NO/c14-11-2-1-8(13(15,16)17)7-10(11)12(18)5-3-9(19)4-6-12/h1-2,7,9,19H,3-6,18H2
• InChI Key： JBIUROVRFXVDTO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 277.10897675g/mol
• Monoisotopic Mass: 277.10897675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-2-fluoro-5-(trifluoromethyl)phenylcyclohexan-1-ol

Comprehensive Overview of 4-amino-4-[2-fluoro-5-(trifluoromethyl)phenyl]cyclohexan-1-ol (CAS No. 2229554-27-0)

The compound 4-amino-4-[2-fluoro-5-(trifluoromethyl)phenyl]cyclohexan-1-ol (CAS No. 2229554-27-0) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro and trifluoromethyl substituent on the phenyl ring, enhances its bioactivity and metabolic stability. This molecule has garnered attention due to its relevance in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to improve pharmacokinetic properties. The trifluoromethyl group in 4-amino-4-[2-fluoro-5-(trifluoromethyl)phenyl]cyclohexan-1-ol is a key motif in modern drug design, often associated with enhanced binding affinity and lipophilicity. Researchers are exploring its applications in central nervous system (CNS) disorders and inflammatory diseases, addressing frequent search queries like "fluorinated drugs for neurodegeneration" and "CF3-containing therapeutics."

From a synthetic perspective, the introduction of the amino and hydroxyl groups in this compound offers versatile handles for further derivatization. This aligns with the industry's focus on scaffold diversification and fragment-based drug discovery. The compound’s CAS No. 2229554-27-0 is frequently cited in patents related to kinase inhibitors, reflecting its commercial relevance. Analytical techniques such as NMR and LC-MS are critical for characterizing its purity, a topic often searched by quality control professionals.

Environmental and regulatory considerations are also pivotal. The fluoro and trifluoromethyl groups raise questions about biodegradability, a hot topic in green chemistry forums. While the compound itself is not classified as hazardous, its synthesis often involves fluorination reagents, prompting discussions on sustainable alternatives. This resonates with search trends like "eco-friendly fluorination methods" and "PFAS alternatives in pharma."

In conclusion, 4-amino-4-[2-fluoro-5-(trifluoromethyl)phenyl]cyclohexan-1-ol exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features cater to both drug development and material science, making it a subject of ongoing research. For those querying "fluorinated cyclohexane applications" or "CAS 2229554-27-0 suppliers," this compound represents a compelling case study in the evolution of bioactive molecules.